Cas no 1178944-49-4 (2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid
• CAS No: 1178944-49-4
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 4575428
• PubChem ID: 61017196
• Update Time: 2025-06-11

2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-propiolamido-1H-pyrazol-1-yl)acetic acid
• 1H-Pyrazole-1-acetic acid, 4-[(1-oxo-2-propyn-1-yl)amino]-
• 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid

• Inchi： 1S/C8H7N3O3/c1-2-7(12)10-6-3-9-11(4-6)5-8(13)14/h1,3-4H,5H2,(H,10,12)(H,13,14)
• InChI Key： UBYSFEQWEPLEFK-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(NC(=O)C#C)C=N1

Additional information on 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid

Introduction to 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid (CAS No. 1178944-49-4)

2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1178944-49-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of the prop-2-ynamido moiety and the acetic acid side chain introduces unique pharmacophoric features that make it a promising candidate for further biochemical and therapeutic investigations.

The molecular structure of 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid consists of a pyrazole core substituted at the 2 and 4 positions with an amide-linked propynyl group, further terminated with an acetic acid moiety. This arrangement not only contributes to its distinct chemical properties but also influences its potential biological interactions. The pyrazole ring is a well-documented scaffold in drug discovery, exhibiting activities ranging from antiviral to anti-inflammatory effects. The propynyl amide group introduces additional functionality, enabling possible interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their structural diversity and functional versatility. Among these, pyrazole derivatives have been extensively studied for their therapeutic potential. The compound 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid represents an innovative derivative that combines the known benefits of pyrazole with novel pharmacological features. Its unique structural motif suggests potential applications in modulating various biological pathways, particularly those involving inflammation and immune responses.

One of the most compelling aspects of 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid is its potential as a lead compound for drug development. The propynyl amide group can serve as a hinge binder, interacting with key residues in protein targets, while the acetic acid moiety may enhance solubility and bioavailability. These characteristics are particularly relevant in the context of modern drug design, where optimizing both potency and pharmacokinetic properties is crucial.

Recent studies have highlighted the importance of pyrazole derivatives in addressing chronic inflammatory diseases. For instance, modifications of the pyrazole scaffold have led to compounds with significant anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound 1178944-49-4, with its unique amide-linked propynyl group, may offer a novel approach to modulate these pathways. Preliminary in vitro assays suggest that it exhibits inhibitory activity against certain inflammatory mediators, making it a valuable candidate for further exploration.

The synthesis of 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole ring, followed by functionalization at the 2 and 4 positions with the propynyl amide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective substitutions on the pyrazole core. The introduction of the acetic acid moiety typically occurs during later stages of synthesis, often through hydrolysis or oxidation processes.

The pharmacological profile of 1178944-49-4 is still under investigation, but early findings are promising. In cell-based assays, it has demonstrated ability to interfere with signaling pathways associated with inflammation and cell proliferation. These effects are particularly relevant in conditions such as arthritis, where modulation of these pathways can lead to significant therapeutic benefits. Additionally, its interaction with immune cells suggests potential applications in immunomodulatory therapies.

From a computational chemistry perspective, molecular modeling studies can provide insights into how 2-4-(prop-2-ynamido)-1H-pyrazol-1-ylacetic acid interacts with biological targets. By employing techniques such as docking simulations and molecular dynamics simulations, researchers can predict binding affinities and identify key residues involved in receptor interactions. These computational approaches complement experimental efforts by providing rapid screening of potential binding modes and helping to guide further structural optimization.

The future prospects for 1178944-49-4 are promising, with several avenues for further research. One key direction is exploring its efficacy in preclinical models of inflammation and autoimmune diseases. Animal studies could provide valuable data on its safety profile and therapeutic potential before moving into human trials. Additionally, exploring derivatives of this compound may reveal even more potent or selective agents with improved pharmacological properties.

The development of new pharmaceuticals relies heavily on innovative compounds like 2-(pyrrolidin-l-methylcarbonylamino)-5-chloro-benzothiazole, which exemplifies how structural modifications can lead to novel biological activities. While this specific compound is not directly related to our primary focus here, it underscores the broader trend in medicinal chemistry towards designing molecules with tailored functionalities for specific therapeutic applications.

In conclusion,1178944(49) -49 -44 represents a fascinating compound with significant potential in medicinal chemistry and pharmacology。 Its unique structural features， combined with preliminary evidence suggesting biological activity， make it an exciting candidate for further exploration。 As research continues， we can expect more insights into its therapeutic applications， paving the way for new treatments targeting inflammation， immune disorders， and other conditions where modulating biological pathways is beneficial。